![molecular formula C22H23NO6S2 B2372772 3,4-dimethoxy-N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]benzamide CAS No. 946348-53-4](/img/structure/B2372772.png)
3,4-dimethoxy-N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]benzamide
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Description
3,4-dimethoxy-N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]benzamide is a useful research compound. Its molecular formula is C22H23NO6S2 and its molecular weight is 461.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Researchers have focused on synthesizing novel compounds and evaluating their chemical properties. For example, Abu‐Hashem et al. (2020) synthesized a series of new heterocyclic compounds derived from visnaginone and khellinone, showcasing the broad synthetic utility of dimethoxy and methoxy-substituted benzamide derivatives in developing potentially bioactive molecules with anti-inflammatory and analgesic activities. These synthetic pathways offer a foundation for creating derivatives of the specified compound, potentially enhancing its bioactivity or pharmacokinetic properties (Abu‐Hashem et al., 2020).
Biological Activities and Potential Therapeutic Applications
The exploration of biological activities and potential therapeutic applications forms a significant part of the research. For instance, the study by Kucukoglu et al. (2016) on polymethoxylated-pyrazoline benzene sulfonamides, including dimethoxy derivatives, investigated their cytotoxic activities and inhibitory effects on carbonic anhydrase isoenzymes. This research demonstrates the therapeutic potential of methoxy-substituted benzamide derivatives in cancer therapy and enzyme inhibition, suggesting a pathway for investigating the specified compound's potential medical applications (Kucukoglu et al., 2016).
Pharmacological Effects and Structure-Activity Relationships
The synthesis and evaluation of pharmacological effects, alongside the study of structure-activity relationships (SAR), are crucial for understanding how structural modifications impact biological activity. For example, Sakaguchi et al. (1992) synthesized N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, demonstrating the gastrointestinal prokinetic and antiemetic activities of these compounds. This research highlights the potential for developing gastrointestinal prokinetic agents from methoxy-substituted benzamide derivatives, which could inform the pharmacological exploration of the specified compound (Sakaguchi et al., 1992).
Properties
IUPAC Name |
3,4-dimethoxy-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO6S2/c1-27-16-7-9-17(10-8-16)31(25,26)21(20-5-4-12-30-20)14-23-22(24)15-6-11-18(28-2)19(13-15)29-3/h4-13,21H,14H2,1-3H3,(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTIJQIFFJPSUOZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=CC(=C(C=C2)OC)OC)C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.